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Compound of Interest

Compound Name: 3,3',4,4'-Tetrafluorobenzophenone

CAS No.: 117320-03-3

Cat. No.: B1302298

Get Quote

Executive Summary
3,3',4,4'-Tetrafluorobenzophenone (TFBP) is a critical fluorinated aromatic intermediate,

primarily utilized in the synthesis of high-performance poly(ether ether ketone) (PEEK)

analogues and as a specialized photoinitiator. Its specific fluorination pattern—occupying the

meta and para positions on both phenyl rings—imparts unique thermal stability and dielectric

properties to downstream polymers.

This guide provides a definitive protocol for the identification and structural validation of TFBP

using Mass Spectrometry (MS). It focuses on differentiating this specific isomer from its ortho-

substituted counterparts (e.g., 2,2',4,4'-tetrafluorobenzophenone) through characteristic

fragmentation pathways in Electron Ionization (EI) and adduct formation in Electrospray

Ionization (ESI).
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Property Specification

Chemical Name 3,3',4,4'-Tetrafluorobenzophenone

CAS Registry Number 117320-03-3

Molecular Formula C₁₃H₆F₄O

Exact Mass (Monoisotopic) 254.0355 Da

Molecular Weight 254.18 g/mol

Boiling Point
~103°C at 0.1 mmHg (High vacuum required for

distillation)

Solubility
Soluble in Methanol, Acetonitrile,

Dichloromethane

Key Structural Feature

Symmetric meta, para-difluorophenyl rings;

absence of ortho-fluorine eliminates "ortho

effect" rearrangements common in isomers.[1]

[2][3]

Mass Spectrometry Analysis: Mechanisms &
Interpretation
Electron Ionization (EI-MS)
In EI (70 eV), TFBP exhibits a distinct fragmentation pattern driven by the stability of the

difluorophenyl moiety. Unlike aliphatic ketones, the aromatic ring stabilizes the radical cation,

resulting in a pronounced molecular ion.

Primary Fragmentation Pathway
Molecular Ion (M⁺˙): The parent peak appears at m/z 254. It is typically of high intensity (40-

60% relative abundance) due to the aromatic stabilization.

-Cleavage (Acylium Ion Formation): The dominant fragmentation is the cleavage of the C-C
bond adjacent to the carbonyl group. This releases a 3,4-difluorophenyl radical and
generates the 3,4-difluorobenzoyl cation (Acylium ion).
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Calculation: [C₇H₃F₂O]⁺ = (7×12) + (3×1) + (2×19) + 16 = m/z 141.

Diagnostic Value: This is often the Base Peak (100%).

Decarbonylation (Aryl Cation Formation): The acylium ion (m/z 141) subsequently loses a

neutral carbon monoxide (CO, 28 Da) molecule to form the 3,4-difluorophenyl cation.

Calculation: 141 - 28 = m/z 113.

Intensity: High (50-80%).

Ring Fragmentation: Further loss of acetylene (C₂H₂, 26 Da) or HF (20 Da) from the phenyl

ring yields lower mass ions, typically around m/z 63 (fluorinated fragment) or m/z 87.

Electrospray Ionization (ESI-MS)
For LC-MS applications, ESI in positive mode is preferred. TFBP is weakly basic; therefore,

acidification or adduct formation is necessary for detection.

Protonated Molecule [M+H]⁺: Observed at m/z 255.04.

Sodium Adduct [M+Na]⁺: Often dominant in non-acidic mobile phases, appearing at m/z

277.02.

Dimer Formation: At high concentrations, a [2M+Na]⁺ cluster may appear at m/z 531.05.

Visualization: Fragmentation Pathway
The following diagram illustrates the EI fragmentation logic, confirming the transition from the

parent ion to the characteristic aryl cation.
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Figure 1: Step-wise Electron Ionization (EI) fragmentation pathway of 3,3',4,4'-
Tetrafluorobenzophenone.

Experimental Protocols
GC-MS Method (Standard Purity Assay)
This protocol ensures separation from potential isomers (e.g., 2,2',4,4'-TFBP) which may co-

elute on short columns.

Instrument: Agilent 7890/5977 (or equivalent single quadrupole).

Column: DB-5ms or HP-5ms (30 m × 0.25 mm, 0.25 µm film).

Carrier Gas: Helium at 1.0 mL/min (Constant Flow).
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Inlet: Split 50:1 at 280°C.

Oven Program:

Hold 50°C for 1 min.

Ramp 20°C/min to 200°C.

Ramp 10°C/min to 300°C.

Hold 3 min.

MS Source: 230°C, 70 eV.

Scan Range: m/z 40–400.

LC-MS Method (Trace Analysis/Metabolite Study)
Mobile Phase A: Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient: 50% B to 95% B over 8 minutes.

Ionization: ESI Positive Mode.

Target Ions: 255.04 ([M+H]⁺) and 277.02 ([M+Na]⁺).

Data Interpretation & Validation
Isotopic Pattern Analysis
Because Fluorine (¹⁹F) is monoisotopic, the isotopic pattern of TFBP is determined solely by

Carbon-13.

M+ (254): 100% (Relative to itself).

M+1 (255): ~14.3% (Based on 13 carbons × 1.1%).
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Validation Check: If the M+1 peak is significantly higher (>20%), suspect co-eluting impurities

or incorrect assignment. If M+2 (256) is visible (>1%), check for chlorine contamination (3:1

ratio) or sulfur, as pure TFBP should have a negligible M+2.

Isomer Differentiation
The key to distinguishing 3,3',4,4'-TFBP from 2,2',4,4'-TFBP lies in the "Ortho Effect":

3,3',4,4' (Meta/Para): Follows the clean pathway: 254 → 141 → 113.

2,2',4,4' (Ortho): Often exhibits a rearrangement ion involving the loss of F or HF directly

from the molecular ion due to the proximity of the fluorine to the carbonyl oxygen. Look for

anomalous peaks at m/z 235 (M-F) or m/z 234 (M-HF) which are suppressed in the 3,3',4,4'

isomer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1302298/docs#technical-guide-mass-spectrometry-
characterization-of-3-3-4-4-tetrafluorobenzophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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